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Compound of Interest

Compound Name: Allyl cyanoacetate

Cat. No.: B084378 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for allyl
cyanoacetate (CAS RN: 13361-32-5), a versatile intermediate in organic synthesis. The

information is compiled from various safety data sheets (SDS) to ensure a thorough

understanding of its properties and associated hazards. Adherence to these guidelines is

crucial for maintaining a safe laboratory environment.

Chemical and Physical Properties
Allyl cyanoacetate, also known as cyanoacetic acid allyl ester, is a combustible liquid that is

toxic if swallowed.[1][2] It is recognized for its role as a building block in the synthesis of more

complex molecules, including heterocycles and pharmaceutical intermediates.[2][3]
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Property Value

Molecular Formula C₆H₇NO₂

Molecular Weight 125.13 g/mol [1][2]

Appearance Colorless to light orange/yellow liquid[4]

Density 1.065 g/mL at 25°C[4][5]

Boiling Point 110°C at 20 mmHg[4]

Melting Point -40.0°C[4]

Flash Point >230°F (>110°C)[4]

Vapor Pressure 0.05 hPa[4]

Refractive Index n20/D 1.443[4]

Hazard Identification and Toxicity
Allyl cyanoacetate is classified as acutely toxic if swallowed and causes skin and serious eye

irritation.[1] It is harmful in contact with skin and by inhalation.[4]

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral
GHS06 (Skull and

Crossbones)
Danger

H301: Toxic if

swallowed[2][5]

Acute Toxicity, Dermal
GHS07 (Exclamation

Mark)
Warning

H312: Harmful in

contact with skin[2]

Skin

Corrosion/Irritation

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation[6]

Serious Eye

Damage/Irritation

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation

Toxicity Data:
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Test Species Route Value

LD50 (Lethal Dose,

50%)
Rabbit Oral 160 mg/kg[4]

Experimental Protocols for Safe Handling
Given the hazards associated with allyl cyanoacetate, strict adherence to the following

protocols is mandatory.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All work with allyl cyanoacetate must be conducted in a well-ventilated area,

preferably within a chemical fume hood.[1] Local exhaust ventilation should be used to

control the generation of vapors or mists.[1]

Eye Protection: Chemical safety goggles are required.[1] A face shield should be worn if

there is a risk of splashing.[1]

Hand Protection: Impervious gloves must be worn.[1] Gloves should be inspected before use

and disposed of properly after handling the chemical.[7]

Skin and Body Protection: Wear impervious protective clothing and boots as the situation

requires to prevent skin contact.[1] A safety shower and eye wash station must be readily

available.[1]

Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator with an

appropriate filter (e.g., type ABEK) should be used.[5]

General Handling Procedures
Avoid contact with skin, eyes, and clothing.[1]

Do not breathe vapors or mists.[8]

Wash hands and face thoroughly after handling.[1]
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Do not eat, drink, or smoke in the laboratory area where allyl cyanoacetate is handled.[1]

Use a closed system whenever possible to minimize exposure.[1]

Keep containers tightly closed when not in use.[1]

Storage
Store in a cool, dark, and well-ventilated place.[1]

Store locked up, accessible only to authorized personnel.[1]

Keep away from incompatible materials such as strong oxidizing agents, strong bases,

alcohols, and amines.[9]

Emergency Procedures
Immediate and appropriate response to an exposure or spill is critical.

First-Aid Measures
Ingestion: If swallowed, immediately call a POISON CENTER or doctor.[1] Rinse mouth. Do

NOT induce vomiting.[6]

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing.[1] If breathing is difficult or has stopped, provide artificial respiration.[10] Seek

medical attention.[1]

Skin Contact: Remove contaminated clothing immediately.[1] Wash the affected area with

plenty of soap and water.[1] If skin irritation occurs, get medical advice.[1]

Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing.[1] If eye irritation persists, seek medical attention.

[1]

Accidental Release Measures
Personal Precautions: Evacuate personnel from the area.[8] Wear appropriate personal

protective equipment (PPE) as described in section 3.1.[1] Ensure adequate ventilation.[1]
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Environmental Precautions: Prevent the product from entering drains, sewers, or waterways.

[1][8]

Containment and Cleaning: Absorb the spill with an inert material such as sand, earth, or

sawdust.[1] Collect the absorbed material into a suitable, closed container for disposal.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[1]

Specific Hazards: Closed containers may explode when heated.[1] Hazardous combustion

products include carbon oxides and nitrogen oxides.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Visualized Workflows and Logical Relationships
The following diagrams illustrate the logical flow for safe handling and emergency response.
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Safe Handling Workflow for Allyl Cyanoacetate

Preparation

Handling

Post-Handling

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Fume Hood is Operational

Work Inside Fume Hood

Dispense Required Amount

Keep Container Tightly Closed

Decontaminate Work Area

Dispose of Contaminated Waste Properly

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of allyl cyanoacetate in a laboratory setting.
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Emergency Response for Allyl Cyanoacetate Exposure

Skin Contact Eye Contact Inhalation Ingestion

Exposure Event

Remove Contaminated Clothing

Skin

Rinse with Water for 15 min

Eye

Move to Fresh Air

Inhalation

Call POISON CENTER Immediately

Ingestion

Wash with Soap and Water

Seek Medical Attention if Irritation Persists

Remove Contact Lenses

Seek Immediate Medical Attention

Provide Artificial Respiration if Needed

Seek Immediate Medical Attention

Rinse Mouth

Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: A decision-making flowchart for first-aid response to allyl cyanoacetate exposure.

Disposal Considerations
Waste material must be disposed of in accordance with federal, state, and local regulations.[1]

It is recommended to use a licensed professional waste disposal service. Uncleaned

containers should be treated as hazardous waste.[8] One disposal method is to dissolve or mix

the material with a combustible solvent and burn it in a chemical incinerator equipped with an

afterburner and scrubber.[1]

Conclusion
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Allyl cyanoacetate is a valuable chemical reagent with significant hazards. A thorough

understanding of its properties and strict adherence to safety protocols are paramount for

professionals in research and drug development. By implementing the engineering controls,

personal protective equipment, and handling procedures outlined in this guide, researchers can

mitigate the risks associated with its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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